Cas no 1006469-86-8 (3-(5-Cyclopropyl-1H-pyrazol-1-yl)propan-1-amine)

• Product Name: 3-(5-Cyclopropyl-1H-pyrazol-1-yl)propan-1-amine
• CAS No: 1006469-86-8
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• MDL: MFCD06805009
• CID: 1088197
• PubChem ID: 19619792
• Update Time: 2025-04-20

3-(5-Cyclopropyl-1H-pyrazol-1-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-Cyclopropyl-1H-pyrazol-1-yl)propan-1-amine
• 3-(5-Cyclopropyl-1H-pyrazol-1-yl)-1-propanamine
• 3-(5-cyclopropyl-1H-pyrazol-1-yl)-1-propanamine(SALTDATA: FREE)
• EN300-230206
• BBL040266
• 3-(5-cyclopropylpyrazol-1-yl)propan-1-amine
• AKOS000308990
• STK350086
• DB-338917
• CS-0240825
• 1006469-86-8
• MFCD06805009

• MDL： MFCD06805009
• Inchi： 1S/C9H15N3/c10-5-1-7-12-9(4-6-11-12)8-2-3-8/h4,6,8H,1-3,5,7,10H2
• InChI Key： XLHPUYCMANUDIG-UHFFFAOYSA-N
• SMILES： N1(CCCN)C(=CC=N1)C1CC1

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 43.8Ų

3-(5-Cyclopropyl-1H-pyrazol-1-yl)propan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)